Cas no 2742656-13-7 (6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 2742656-13-7
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6173426
• PubChem ID: 165705467
• Update Time: 2025-06-30

6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 2742656-13-7
• EN300-36596283
• 6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Inchi： 1S/C11H15NO.ClH/c1-8-5-10-6-11(13-2)4-3-9(10)7-12-8;/h3-4,6,8,12H,5,7H2,1-2H3;1H
• InChI Key： TWFCRUSYLIGWPS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2CNC(C)CC=2C=1

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

Recent Advances in the Study of 6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 2742656-13-7)

6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 2742656-13-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological and cardiovascular diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a drug candidate and the challenges associated with its development.

The synthesis of 6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is critical for scaling up production for preclinical and clinical studies. The compound's structural features, including the methoxy and methyl groups, have been shown to play a pivotal role in its biological activity, particularly in modulating neurotransmitter systems.

Pharmacological investigations have revealed that 6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride exhibits potent affinity for specific receptor subtypes, such as the serotonin and dopamine receptors. In vitro and in vivo studies have demonstrated its potential as an antidepressant and anxiolytic agent. For instance, a recent study in Neuropharmacology (2024) reported that the compound significantly reduced depressive-like behaviors in rodent models, with fewer side effects compared to traditional antidepressants. These findings suggest that it could represent a safer and more effective alternative for treating mood disorders.

In addition to its neurological effects, research has also explored the cardiovascular benefits of 6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride. A study in Cardiovascular Research (2023) found that the compound exhibits vasodilatory properties, which could be beneficial for treating hypertension and other vascular disorders. The mechanism appears to involve the modulation of endothelial nitric oxide synthase (eNOS), leading to improved blood flow and reduced vascular resistance. These dual therapeutic potentials make the compound a promising candidate for further development.

Despite these promising findings, challenges remain in the development of 6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have shown that the compound has a relatively short half-life, necessitating the development of sustained-release formulations or structural analogs with improved metabolic profiles. Additionally, toxicological assessments are ongoing to ensure its safety for human use.

In conclusion, 6-Methoxy-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 2742656-13-7) represents a multifaceted compound with significant potential in both neurological and cardiovascular therapeutics. Recent advancements in its synthesis and pharmacological characterization have laid the groundwork for further preclinical and clinical studies. However, addressing the remaining challenges will be crucial for its successful translation into a clinically viable drug. Future research should focus on optimizing its pharmacokinetic properties and conducting comprehensive safety evaluations to unlock its full therapeutic potential.